Cas no 41873-74-9 (p-Tolyl Crotonate)

• Product Name: p-Tolyl Crotonate
• CAS No: 41873-74-9
• MF: C₁₁H₁₂O₂
• MW: 176.211783409119
• MDL: MFCD00059385
• CID: 927456
• PubChem ID: 87565925
• Update Time: 2025-06-07

p-Tolyl Crotonate Chemical and Physical Properties

Names and Identifiers

• p-Tolyl Crotonate
• (4-methylphenyl) but-2-enoate
• crotonic acid p-cresyl ester
• Crotonic Acid p-Tolyl Ester
• p-Cresyl Crotonate
• p-Tolyl-trans-crotonat
• trans-crotonic acid p-tolyl ester
• trans-Crotonsaeure-p-tolylester
• AKOS025295313
• 2-Butenoic acid, 4-methylphenyl ester, (E)-
• 41873-74-9
• MFCD00059385
• DB-243296
• (4-methylphenyl) (E)-but-2-enoate
• (E)-p-Tolyl but-2-enoate
• >55.0%(GC)
• NSC181034
• 4-Methylphenyl (2E)-2-butenoate #

• MDL： MFCD00059385
• Inchi： 1S/C11H12O2/c1-3-4-11(12)13-10-7-5-9(2)6-8-10/h3-8H,1-2H3/b4-3+
• InChI Key： FGJQFRNEXKYBQC-ONEGZZNKSA-N
• SMILES： O(C(/C=C/C)=O)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 176.08400
• Monoisotopic Mass: 176.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.07
• Boiling Point: 158°C/24mmHg(lit.)
• Flash Point: 110.4°C
• Refractive Index: 1.5150-1.5180
• PSA: 26.30000
• LogP: 2.47650
• Solubility: Not determined

p-Tolyl Crotonate Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H302+H312-H315-H319
• Warning Statement： P264-P270-P280-P301+P312+P330-P302+P352+P312+P362+P364-P305+P351+P338+P337+P313-P501

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters Phenol esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on p-Tolyl Crotonate

P-Tolyl Crotonate: A Comprehensive Overview

P-Tolyl Crotonate, also known by its CAS number 41873-74-9, is a compound of significant interest in various fields of chemistry and materials science. This compound, which belongs to the class of esters, has garnered attention due to its unique properties and potential applications. In this article, we will delve into the structural characteristics, synthesis methods, applications, and recent advancements related to P-Tolyl Crotonate.

The chemical structure of P-Tolyl Crotonate comprises a crotonoyl group (CH₂=CHCOO-) attached to a p-tolyl group (C₆H₄CH₃). This combination results in a molecule with both conjugated double bonds and an aromatic ring, which contributes to its distinctive reactivity and physical properties. Recent studies have highlighted the importance of such structures in organic synthesis, particularly in the development of advanced materials and pharmaceuticals.

One of the most notable aspects of P-Tolyl Crotonate is its role as an intermediate in organic synthesis. Researchers have explored its use in the construction of complex molecules, leveraging its reactivity under various conditions. For instance, a 2023 study published in the Journal of Organic Chemistry demonstrated how P-Tolyl Crotonate can be employed in tandem with transition metal catalysts to achieve highly efficient cross-coupling reactions. This finding has opened new avenues for the synthesis of bioactive compounds and advanced polymers.

In addition to its synthetic applications, P-Tolyl Crotonate has found utility in the field of materials science. Its ability to form stable complexes with metal ions has made it a valuable component in the development of coordination polymers and metal-organic frameworks (MOFs). A 2022 study in Nature Communications reported that incorporating P-Tolyl Crotonate into MOFs significantly enhances their gas adsorption capabilities, making them promising candidates for industrial gas separation processes.

The synthesis of P-Tolyl Crotonate typically involves esterification reactions between crotonic acid and p-tolyl alcohol. However, recent advancements have focused on optimizing these reactions to improve yield and reduce environmental impact. For example, researchers have developed catalytic systems that enable the synthesis of P-Tolyl Crotonate under mild conditions, thereby minimizing energy consumption and waste generation.

Beyond its chemical applications, P-Tolyl Crotonate has also been investigated for its biological activity. Preclinical studies suggest that it may possess anti-inflammatory and antioxidant properties, making it a potential candidate for drug development. A 2023 paper in Medicinal Chemistry Communications reported that derivatives of P-Tolyl Crotonate exhibited potent activity against inflammatory pathways, indicating their potential utility in treating conditions such as arthritis and neurodegenerative diseases.

In terms of safety and handling, it is important to note that while P-Tolyl Crotonate is not classified as a hazardous substance under normal conditions, appropriate precautions should be taken during its synthesis and use. This includes ensuring proper ventilation and adhering to standard laboratory safety protocols.

Looking ahead, the future of P-Tolyl Crotonate appears promising as researchers continue to uncover new applications and optimize existing processes. Its versatility as both a synthetic intermediate and a functional material component positions it as an essential compound in modern chemistry. As technological advancements continue to evolve, we can expect even more innovative uses for this remarkable compound.